Tert-butyl 2-[2-(hydroxymethyl)pyrrolidin-1-yl]acetate
Overview
Description
Tert-butyl 2-[2-(hydroxymethyl)pyrrolidin-1-yl]acetate is a chemical compound with the CAS Number: 1344331-29-8 . It has a molecular weight of 215.29 . The compound is stored at room temperature and is in powder form .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C11H21NO3/c1-11(2,3)15-10(14)7-12-6-4-5-9(12)8-13/h9,13H,4-8H2,1-3H3 . This code provides a specific string of characters that represents the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 215.29 .Scientific Research Applications
Quantum Chemical Investigation
The study by Bouklah et al. (2012) delves into the quantum chemical properties of various pyrrolidinone derivatives. Through DFT and quantum chemical calculations, they explored the electronic properties such as HOMO, LUMO energy, and molecular densities of these compounds. Their research provides foundational knowledge on the molecular characteristics of substituted pyrrolidinones, which can be essential for understanding the behavior of "Tert-butyl 2-[2-(hydroxymethyl)pyrrolidin-1-yl]acetate" in various chemical environments (Bouklah et al., 2012).
Radical Cyclization for Pyrrolidinones Synthesis
Qin et al. (2020) developed an efficient method for the selective preparation of hydroxy-, carbonyl-, and acetal-containing 2-pyrrolidinones via radical cyclization. This process involves α-C(sp3)–H functionalization of alcohols under mild, catalyst-free conditions, highlighting a novel synthetic route that could potentially be applicable for derivatives of "this compound" (Qin et al., 2020).
Pyrrolo Synthesis via Flash Vacuum Pyrolysis
Research by Hill et al. (2009) reports the synthesis of 3-hydroxy-1H-pyrrole through flash vacuum pyrolysis of a related tert-butyl aminoacetate derivative. This study showcases the utility of such derivatives in generating structurally complex and functionally rich pyrroles, offering insights into the synthetic versatility of "this compound" (Hill et al., 2009).
Statins Side Chain Synthesis
The work by Choi Hyeong-Wook and Hyunik Shin (2008) focuses on the efficient synthesis of a statins side chain derivative, showcasing the broader applicability of tert-butyl pyrrolidinyl acetate derivatives in medicinal chemistry. Their study underlines the role of such compounds in synthesizing key intermediates for pharmacologically active molecules (Choi Hyeong-Wook & Hyunik Shin, 2008).
Advanced Oxidation Processes
Stefan et al. (2000) investigated the degradation pathways of methyl tert-butyl ether (MTBE) using the UV/H2O2 process, producing various intermediates. While this study is focused on MTBE, the research methodology and findings provide a useful context for understanding the oxidative behavior and potential environmental impact of tert-butyl pyrrolidinyl acetate derivatives (Stefan et al., 2000).
Safety and Hazards
The compound has been assigned the GHS05 and GHS07 pictograms, indicating that it is classified as a hazard under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . The hazard statements associated with the compound are H302, H315, H318, and H335 . These statements indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation .
Properties
IUPAC Name |
tert-butyl 2-[2-(hydroxymethyl)pyrrolidin-1-yl]acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO3/c1-11(2,3)15-10(14)7-12-6-4-5-9(12)8-13/h9,13H,4-8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWVUOJMIZOHBJG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CN1CCCC1CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.